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Compound of Interest

Compound Name: L-Alanine-1-13C

CAS No.: 21764-56-7

Cat. No.: B1280924

Get Quote

For researchers, scientists, and drug development professionals, L-Alanine-1-13C serves as a

powerful tool in metabolic research. This stable isotope-labeled amino acid is instrumental in

tracing the flow of carbon through critical metabolic pathways, offering insights into cellular

energetics, biosynthesis, and the metabolic shifts associated with various diseases.

L-Alanine-1-13C, a non-essential amino acid isotopically labeled at the carboxyl carbon, is a

key tracer in studies of sugar and acid metabolism.[1] Its application spans from understanding

fundamental cellular processes to aiding in the development of novel therapeutic strategies.[1]

[2] This guide provides an in-depth overview of its properties, experimental applications, and

the metabolic pathways it helps to elucidate.

Core Properties of L-Alanine-1-13C
A clear understanding of the physical and chemical properties of L-Alanine-1-13C is

fundamental for its effective use in experimental settings. The following table summarizes its

key quantitative data.
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Property Value Reference

CAS Number 21764-56-7

Molecular Weight 90.09 g/mol [3]

Linear Formula CH₃CH(NH₂ માતા)¹³CO₂H

Isotopic Purity 99 atom % ¹³C

Melting Point 314.5 °C (decomposes)

Physical Form Solid

Tracing Metabolic Fates: Key Signaling Pathways
L-Alanine-1-13C is a versatile tracer for probing central carbon metabolism. The labeled

carbon atom can be tracked through several interconnected pathways, providing a dynamic

view of cellular metabolic activity. Alanine plays a pivotal role in linking glycolysis, the

tricarboxylic acid (TCA) cycle, and amino acid metabolism.
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Key metabolic pathways traced using L-Alanine-1-13C.
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Experimental Protocols for Metabolic Labeling
The general workflow for a ¹³C-alanine metabolic labeling experiment encompasses several

key stages, from initial cell culture or animal model preparation to final data analysis.

In Vitro Metabolic Labeling with L-Alanine-1-13C
This protocol outlines the steps for conducting a metabolic labeling experiment in cell culture.

Materials:

Cells of interest

Complete growth medium

Phosphate-buffered saline (PBS), pre-warmed

L-Alanine-1-13C labeling medium

6-well cell culture plates

Liquid nitrogen or dry ice

80% Methanol (-80°C)

Procedure:

Cell Seeding: Seed cells in 6-well plates at a density that will result in approximately 80%

confluency at the time of harvest. Culture in complete growth medium at 37°C and 5% CO₂.

Media Change: Once cells reach the desired confluency, aspirate the growth medium.

Wash: Gently wash the cells twice with pre-warmed PBS.

Labeling: Add 1 mL of pre-warmed L-Alanine-1-13C labeling medium to each well.

Metabolism Quenching and Metabolite Extraction:

Aspirate the labeling medium.
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Immediately place the plate on dry ice or in a liquid nitrogen bath to quench metabolism.

Add 1 mL of ice-cold 80% methanol to each well and scrape the cells.

Transfer the cell suspension to a microcentrifuge tube.

Sample Processing:

Centrifuge the homogenate at high speed (e.g., 14,000 x g) for 10 minutes at 4°C.

Collect the supernatant for analysis.

Dry the extracts and prepare for Mass Spectrometry (MS) or Nuclear Magnetic Resonance

(NMR) analysis.

Analysis by Nuclear Magnetic Resonance (NMR)
Spectroscopy
NMR spectroscopy is a powerful technique for determining the positional information of the ¹³C

label within metabolites.

Sample Preparation:

Resuspend the dried metabolite extract in a deuterated solvent (e.g., D₂O) containing an

internal standard.

Filter the sample to remove any particulate matter.

Data Acquisition:

Acquire a 1D ¹³C NMR spectrum. Longer acquisition times may be necessary due to the

lower natural abundance of ¹³C.

For more detailed analysis, 2D NMR experiments such as ¹H-¹³C HSQC can be performed to

resolve overlapping signals.

Data Analysis:
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Process the NMR spectra using appropriate software.

Identify signals corresponding to alanine and other metabolites based on their chemical

shifts and coupling patterns.

Integrate the signals to determine the relative concentrations of the metabolites.
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A generalized workflow for L-Alanine-1-13C metabolic labeling experiments.

Applications in Research and Drug Development
The use of L-Alanine-1-13C extends to various research areas, providing critical information

for understanding disease and developing new treatments.

Tracing Gluconeogenesis: L-Alanine-1-13C is extensively used to quantify the contribution

of amino acids to hepatic glucose production.

Interrogating the TCA Cycle: As alanine is readily converted to pyruvate, tracking the ¹³C

label through TCA cycle intermediates allows researchers to assess the activity of this

central metabolic hub.

Neurobiology: This tracer aids in investigating neurotransmitter metabolism and the

metabolic interplay between different brain cell types.

Drug Development: By elucidating the metabolic effects of drug candidates, L-Alanine-1-
13C tracing can help identify mechanisms of action, assess off-target effects, and discover

novel therapeutic targets.

In conclusion, L-Alanine-1-13C is an indispensable tool in modern metabolic research. Its

ability to provide detailed insights into the intricate network of cellular metabolism empowers

scientists to unravel the complexities of biological systems in both health and disease,

ultimately accelerating the pace of discovery and therapeutic innovation.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [L-Alanine-1-13C: A Technical Guide for Researchers].
BenchChem, [2026]. [Online PDF]. Available at:
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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